Cas no 1361830-30-9 (2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl)

• Product Name: 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl
• CAS No: 1361830-30-9
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4996377
• Update Time: 2025-07-17

2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-10-9(2-1-3-11(10)15)8-4-5-12(16)13(17)6-8/h1-6H,7H2
• InChI Key： ORXBJUXWNSZMDB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl

Introduction to 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl (CAS No. 1361830-30-9)

2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl, identified by its CAS number 1361830-30-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration, incorporating bromomethyl and chloro substituents at specific positions, which makes it a valuable intermediate in synthetic chemistry and drug development. The compound's molecular structure, characterized by its dichloro substitution on the aromatic ring, provides a rich framework for further functionalization and exploration of its chemical properties.

The biphenyl core is a well-studied scaffold in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability in drug molecules. In the case of 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl, the presence of bromomethyl and chloro groups introduces reactive sites that can be selectively modified through various chemical reactions. These modifications are crucial for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in the field of organic synthesis have highlighted the utility of halogenated biphenyl derivatives like 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl. Researchers have leveraged its reactivity to develop new methodologies for constructing heterocyclic compounds, which are often key components in pharmaceuticals. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an attractive building block for creating biaryl structures that are prevalent in many bioactive molecules.

In the realm of pharmaceutical research, 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl has been explored as a precursor for potential drug candidates. Its structural features suggest applications in the synthesis of compounds targeting various biological pathways. For instance, studies have indicated its potential use in developing kinase inhibitors, where biphenyl derivatives are known to exhibit favorable pharmacokinetic properties. The bromomethyl group, in particular, offers a versatile handle for introducing additional functional groups through nucleophilic substitution reactions, enabling the creation of diverse molecular architectures.

The dichloro substitution pattern on the biphenyl ring further enhances the compound's synthetic utility. These chlorine atoms can serve as anchors for further derivatization, allowing researchers to tailor the molecule's properties for specific applications. This flexibility has made 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl a subject of interest in high-throughput screening campaigns aimed at identifying novel pharmacophores.

From a computational chemistry perspective, the electronic and steric properties of 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl have been extensively studied. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential as a lead compound. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and efficacy.

The synthesis of 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent reports have highlighted novel synthetic routes that improve efficiency and reduce waste. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. By developing more sustainable methods for producing halogenated biphenyl derivatives like this one, researchers can contribute to more environmentally friendly drug development processes.

Another area of interest has been the exploration of 2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl's role in materials science. Halogenated biphenyls are known to exhibit interesting electronic properties when incorporated into organic semiconductors or liquid crystals. The reactivity introduced by bromomethyl and chloro groups allows for further functionalization that can tailor these materials for specific applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

In conclusion,2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl (CAS No. 1361830-30-9) represents a promising compound with diverse applications across chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new methodologies for utilizing halogenated biphenyl derivatives,2'-Bromomethyl-3'-chloro-3,4-dichloro-biphenyl is likely to remain at the forefront of innovation in this field.